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Compound of Interest

Compound Name: Noribogaine

Cat. No.: B1226712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of

Noribogaine in a laboratory setting. Adherence to these protocols is essential for ensuring

personal safety and regulatory compliance. Noribogaine is a metabolite of ibogaine and

should be handled with care, recognizing its potential hazards.[1]

Hazard Identification and Safety Precautions
Noribogaine hydrochloride is classified as hazardous under the Globally Harmonized System

(GHS).[2] The primary hazards associated with Noribogaine are:

Harmful if swallowed: Acute Oral Toxicity Category 4.[2]

Causes skin irritation: Skin Irritation Category 2.[2]

Causes serious eye irritation: Eye Irritation Category 2A.[2]

May cause respiratory irritation: Specific Target Organ Toxicity - Single Exposure Category 3.

[2]

General precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or

spray, and washing thoroughly after handling.[2] Do not eat, drink, or smoke when using this

product.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1226712?utm_src=pdf-interest
https://www.benchchem.com/product/b1226712?utm_src=pdf-body
https://www.benchchem.com/product/b1226712?utm_src=pdf-body
https://www.caymanchem.com/product/40090
https://www.benchchem.com/product/b1226712?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://www.benchchem.com/product/b1226712?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://cdn.caymanchem.com/cdn/msds/40090m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory for handling

Noribogaine. The following table summarizes the recommended PPE for different handling

scenarios.

Scenario Required PPE Notes

Handling Solid Noribogaine

(Powder)

- Chemical-resistant gloves

(e.g., Nitrile) - Safety glasses

with side shields or goggles -

Dedicated lab coat - Properly

fitted respirator (e.g., N95 or

higher)

All manipulations of powdered

Noribogaine should be

conducted within a certified

chemical fume hood to

minimize inhalation exposure.

[3]

Handling Noribogaine

Solutions

- Chemical-resistant gloves

(e.g., Nitrile) - Safety glasses

with side shields or goggles -

Dedicated lab coat

A respirator may be required if

there is a risk of aerosolization.

General Laboratory Operations

- Chemical-resistant gloves

(e.g., Nitrile) - Safety glasses

with side shields or goggles -

Dedicated lab coat

Gloves should be changed

regularly, approximately every

30 to 60 minutes, or

immediately if contaminated or

damaged.[4]

Experimental Protocols: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Noribogaine in a secure, designated, and clearly labeled area with restricted access.

Follow the storage conditions specified on the product insert, which typically involves

keeping it in a cool, dry place.
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2. Preparation of Solutions:

All weighing and preparation of stock solutions from powdered Noribogaine must be

performed in a certified chemical fume hood.[3]

Use appropriate engineering controls to minimize dust generation.

Noribogaine hydrochloride is sparingly soluble in DMSO (1-10 mg/ml).[1]

Ensure all equipment used for weighing and dissolution is decontaminated after use.

3. Handling During Experiments:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Work in a well-ventilated area. For procedures with a risk of aerosolization, work within a

fume hood.

After handling, wash hands and any exposed skin thoroughly with soap and water.

4. Spill Management:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection for large spills of powder.

Contain the spill using absorbent materials.

Carefully collect the spilled material and place it in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area thoroughly with an appropriate decontaminating agent.

Disposal Plan
As a metabolite of Ibogaine, a Schedule I controlled substance, the disposal of Noribogaine
and any contaminated materials must adhere to strict regulations.[3]
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Waste Type Disposal Procedure

Unused Noribogaine

Must be disposed of through a DEA-registered

reverse distributor.[3] Maintain meticulous

records of all disposal activities.[3]

Contaminated Labware (e.g., vials, pipette tips)

Segregate from other laboratory waste streams.

[3] Collect in a dedicated, leak-proof, and clearly

labeled container.[3] Dispose of as hazardous

chemical waste through a licensed contractor,

following institutional and DEA guidelines.

Contaminated PPE (gloves, lab coats)
Place in a designated, sealed bag or container

for hazardous waste disposal.

Aqueous Waste Solutions

Collect in a clearly labeled, sealed waste

container. The container should be stored in a

secondary containment tray. Dispose of through

your institution's hazardous waste management

program.

Note: Never dispose of Noribogaine waste down the drain or in the regular trash.

Visualizing Safety Protocols
To further clarify the safety procedures, the following diagrams illustrate the key workflows and

logical relationships in handling Noribogaine.
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Caption: Workflow for the safe handling of Noribogaine from receipt to disposal.
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Caption: Logical relationships between Noribogaine hazards and mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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